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Compound of Interest

Compound Name: CM-272

Cat. No.: B606737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the preparation, storage, and

handling of stock solutions of CM-272, a first-in-class, reversible dual inhibitor of the histone

methyltransferase G9a and DNA methyltransferases (DNMTs).[1][2][3][4] Adherence to these

protocols is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction to CM-272
CM-272 is a potent and selective small molecule inhibitor targeting both G9a (also known as

EHMT2) and DNMTs, including DNMT1, DNMT3A, and DNMT3B.[2][3] By simultaneously

inhibiting these key epigenetic modifiers, CM-272 can induce changes in histone and DNA

methylation, leading to the reactivation of tumor suppressor genes. Its anti-tumor activity,

including inhibition of cell proliferation and induction of apoptosis, has been demonstrated in

various hematological malignancies and solid tumors.[1][2][4][5]

The mechanism of CM-272 involves the competitive inhibition of the substrates for both G9a

and DNMTs, which plays a critical role in its therapeutic potential.[2][5] Given its potent activity

in the nanomolar range, careful preparation of stock and working solutions is essential for in

vitro and in vivo studies.
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Proper preparation of CM-272 solutions begins with an understanding of its fundamental

properties. The quantitative data below is summarized for easy reference.

Table 1: Physicochemical Properties of CM-272

Property Value

CAS Number 1846570-31-7[1][3][6]

Molecular Formula C₂₈H₃₈N₄O₃[1][3]

Molecular Weight 478.64 g/mol [1]

Appearance Crystalline solid powder[1][6]

Purity ≥95-98%[1][3][6]

Table 2: Solubility Profile of CM-272

Solvent Solubility Molar Concentration (Max)

DMSO
≥ 30 mg/mL (up to 96 mg/mL

reported)[3][7]

~62.7 mM (up to 200.57 mM

reported)

Ethanol ≥ 30 mg/mL[3] ~62.7 mM

DMF ≥ 30 mg/mL[3] ~62.7 mM

Ethanol:PBS (pH 7.2) (1:6) ~0.15 mg/mL[3][4] ~0.31 mM

Water Insoluble[7] N/A

Note: The solubility in DMSO can be affected by the presence of moisture. It is recommended

to use fresh, anhydrous DMSO for the preparation of high-concentration stock solutions.[7]
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Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions for cell-based assays.

Step 1: Calculation of Mass To prepare a desired volume of a 10 mM stock solution, use the

following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L x

478.64 g/mol x 1000 mg/g = 4.7864 mg

Table 3: Example Mass Calculations for 10 mM CM-272 Stock Solution

Desired Volume Required Mass of CM-272

100 µL 0.479 mg

500 µL 2.393 mg

1 mL 4.786 mg

5 mL 23.932 mg

Step 2: Weighing CM-272

Place a sterile microcentrifuge tube or vial on the analytical balance and tare the weight.

Carefully weigh the calculated amount of CM-272 powder into the tube.
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Step 3: Dissolution

Add the appropriate volume of anhydrous DMSO to the tube containing the CM-272 powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,

gentle warming (to 37°C) or brief sonication can be applied to aid the process.[2]

Step 4: Aliquoting and Storage

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots according to the recommendations in Table 4.

Working solutions for cell culture experiments are typically prepared by diluting the high-

concentration stock solution in the appropriate cell culture medium.

Example: To prepare 1 mL of a 10 µM working solution from a 10 mM stock solution:

Use the dilution formula: C₁V₁ = C₂V₂

(10,000 µM) x V₁ = (10 µM) x (1000 µL)

V₁ = 1 µL

Add 1 µL of the 10 mM CM-272 stock solution to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting or vortexing before adding to your experimental setup.

Note:It is recommended to prepare working solutions fresh for each experiment.[2]
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Proper storage is critical to maintain the integrity and activity of CM-272.

Table 4: Recommended Storage Conditions

Form Temperature Duration Notes

Solid Powder 0 - 4°C
Short-term (days to

weeks)

Store in a dry, dark

place.[1][6]

-20°C
Long-term (months to

years)

Stability reported as ≥

4 years.[3]

Stock Solution (in

DMSO)
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.[7]

-80°C Up to 1 year

Recommended for

longer-term storage.

[7]

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the mechanism of action of CM-272 and the experimental

workflow for stock solution preparation.
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Caption: Mechanism of action of CM-272.
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Caption: Workflow for CM-272 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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